![molecular formula C9H12BrNOS B6204960 (4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone CAS No. 1629038-01-2](/img/no-structure.png)
(4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves a detailed explanation of how the compound is synthesized from its constituent elements or from other compounds. This usually includes the reactants, products, and conditions of the reaction .Molecular Structure Analysis
This involves analyzing the spatial arrangement of atoms in the compound and the chemical bonds that hold these atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. This includes the reactants, products, and conditions of the reaction .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, reactivity, and spectral data .Scientific Research Applications
(4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone has been studied for its potential use in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as an intermediate in the synthesis of polymers, such as polyurethanes and polyesters. In addition, this compound has been studied for its potential applications in the synthesis of various heterocyclic compounds, such as pyrroles, quinolines, and imidazoles.
Mechanism of Action
The mechanism of action of (4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone is not yet fully understood. However, it is believed that the reaction proceeds through the formation of a bromonium ion intermediate, followed by a nucleophilic attack by the sulfanone group. This reaction is believed to be a concerted process, with the bromonium ion and the sulfanone group reacting in a single step.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to inhibit the growth of certain bacteria, including E. coli and S. aureus. In addition, it has been shown to have anti-inflammatory and anti-oxidant properties in vitro.
Advantages and Limitations for Lab Experiments
The advantages of using (4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone in laboratory experiments include its low cost, its relative stability, and its ability to be used as an intermediate in the synthesis of a variety of compounds. The main limitation of this compound is its low solubility in water, which makes it difficult to use in aqueous solutions.
Future Directions
For research on (4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone include further study of its biochemical and physiological effects, as well as its potential use as an intermediate in the synthesis of other compounds. Additionally, further study of its mechanism of action could lead to the development of more efficient and effective synthetic methods. Other potential applications of this compound include its use as a catalyst in the synthesis of polymers, and its potential use in the development of new pharmaceuticals and agrochemicals.
Synthesis Methods
The synthesis of (4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone is typically carried out by the reaction of 4-bromophenyl isocyanate with propan-2-yl sulfanone in the presence of a base such as sodium hydroxide. The reaction is typically carried out at room temperature in a solvent such as dichloromethane or toluene. The reaction is typically complete in one to two hours.
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for '(4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone' involves the reaction of 4-bromobenzaldehyde with propan-2-ylamine to form the corresponding imine. The imine is then reacted with sulfur and a reducing agent to form the final product, '(4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone'.", "Starting Materials": [ "4-bromobenzaldehyde", "propan-2-ylamine", "sulfur", "reducing agent" ], "Reaction": [ "Step 1: React 4-bromobenzaldehyde with propan-2-ylamine in the presence of a catalyst to form the corresponding imine.", "Step 2: Add sulfur and a reducing agent to the imine and heat the mixture to form '(4-bromophenyl)(imino)(propan-2-yl)-lambda6-sulfanone'.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
1629038-01-2 | |
Molecular Formula |
C9H12BrNOS |
Molecular Weight |
262.17 g/mol |
IUPAC Name |
(4-bromophenyl)-imino-oxo-propan-2-yl-λ6-sulfane |
InChI |
InChI=1S/C9H12BrNOS/c1-7(2)13(11,12)9-5-3-8(10)4-6-9/h3-7,11H,1-2H3 |
InChI Key |
SKICSVQPNDZDTI-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)S(=N)(=O)C1=CC=C(C=C1)Br |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.